Cas no 1017-10-3 (5-Butyl-3-phenylisoxazole)
5-Butyl-3-phenylisoxazole structure
Product Name:5-Butyl-3-phenylisoxazole
CAS No:1017-10-3
MF:C13H15NO
MW:201.264303445816
CID:2656077
PubChem ID:10241926
Update Time:2025-04-21
5-Butyl-3-phenylisoxazole Chemical and Physical Properties
Names and Identifiers
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- 5-butyl-3-phenyl-1,2-oxazole
- 5-Butyl-3-phenylisoxazole
- DTXSID80437178
- DTXCID50388002
- 1017-10-3
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- Inchi: 1S/C13H15NO/c1-2-3-9-12-10-13(14-15-12)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
- InChI Key: GRPJGWORVDJSRE-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC=CC=2)=N1)CCCC
Computed Properties
- Exact Mass: 201.115364g/mol
- Monoisotopic Mass: 201.115364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 201.26g/mol
- XLogP3: 3.8
- Topological Polar Surface Area: 26Ų
5-Butyl-3-phenylisoxazole Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
1017-10-3 (5-Butyl-3-phenylisoxazole) Related Products
- 62254-74-4(5-Methylisoxazole-3-carboxaldehyde)
- 206055-86-9(3-(4-Methoxyphenyl)isoxazol-5-ylmethanol)
- 52320-59-9(5-Ethylisoxazole-3-carboxylic Acid)
- 605663-76-1(3-(4-Nitro-Phenyl)-Isoxazol-5-Yl-Methanol)
- 1122-01-6(Isoxazole, 5-(1,1-dimethylethyl)-)
- 1018297-63-6([3-(4-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]methanol)
- 300-87-8(3,5-Dimethylisoxazole)
- 154016-48-5((5-methyl-1,2-oxazol-3-yl)methanamine)
- 438565-35-6((3-(3-Nitrophenyl)isoxazol-5-yl)methanol)
- 4369-55-5(3-phenyl-1,2-oxazol-5-amine)
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